Cas no 749927-78-4 (3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole
• CAS No: 749927-78-4
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• CID: 1081695
• PubChem ID: 58762310
• Update Time: 2025-05-21

3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,3-(4-bromo-2-fluorophenyl)-5-methyl
• 3-(4-Bromo-2-fluoro-phenyl)-5-methyl-[1,2,4]oxadiazole
• NGTZOEWKSJTTNF-UHFFFAOYSA-N
• 749927-78-4
• SCHEMBL2894690
• DTXSID20729887
• DB-365484

• Inchi： 1S/C9H6BrFN2O/c1-5-12-9(13-14-5)7-3-2-6(10)4-8(7)11/h2-4H,1H3
• InChI Key： NGTZOEWKSJTTNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1=NOC(C)=N1

Computed Properties

• Exact Mass: 255.96500
• Monoisotopic Mass: 255.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 2.94660

Additional information on 3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole

3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole

The compound 3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole (CAS No: 749927-78-4) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of oxadiazoles, which are five-membered rings consisting of two nitrogen atoms and one oxygen atom. The substitution pattern of this compound includes a bromine atom at the 4-position and a fluorine atom at the 2-position on the phenyl ring, along with a methyl group attached to the oxadiazole ring. These substituents contribute to its unique electronic properties and reactivity.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and materials science. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole exhibits promising anti-inflammatory and anti-proliferative activities against various cancer cell lines. The bromine and fluorine substituents play a critical role in modulating the compound's bioavailability and selectivity for specific molecular targets.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. A study in *Organic Process Research & Development* outlined an efficient route using microwave-assisted synthesis to enhance reaction yields and reduce production time. The use of microwave irradiation not only accelerates the reaction but also minimizes side reactions, making it a sustainable approach for large-scale production.

The 1,2,4-oxadiazole core of this compound is known for its stability and ability to form hydrogen bonds, which are essential for its interactions with biological systems. Recent computational studies using density functional theory (DFT) have revealed that the methyl group at position 5 enhances the compound's lipophilicity without compromising its ability to engage in hydrogen bonding. This balance is crucial for designing drugs with optimal pharmacokinetic profiles.

Another area where 3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole has shown promise is in materials science. Researchers from *Advanced Materials* reported that this compound can be incorporated into organic semiconductors to improve their charge transport properties. The bromine and fluorine substituents contribute to the molecule's electron-withdrawing effects, which are beneficial for enhancing the semiconductor's performance in electronic devices.

From an environmental perspective, studies conducted by the *Journal of Environmental Science & Technology* have evaluated the biodegradability and eco-toxicity of this compound. Results indicate that under aerobic conditions, the compound undergoes rapid degradation into non-toxic byproducts, making it a safer alternative compared to other similar compounds.

In conclusion, 3-(4-Bromo-2-fluorophenyl)-5-methyl-1,2,4-oxadiazole (CAS No: 749927-78-4) is a versatile compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and substituent effects make it a valuable tool for researchers aiming to develop innovative solutions across these fields.